6,6-Dimethylcyclohexa-2,4-dien-1-one

• CAS No.: 21428-63-7
• Molecular Formula: C8H10O
• Molecular Weight: 122.16 g/mol
• IUPAC Name: 6,6-dimethylcyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C8H10O/c1-8(2)6-4-3-5-7(8)9/h3-6H,1-2H3
• InChI Key: VSNLNLVROSQGIA-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=CC=CC1=O)C

Description

6,6-Dimethylcyclohexa-2,4-dien-1-one is a cyclic α,β-unsaturated ketone characterized by a conjugated dienone system with two methyl groups at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of alicyclic ketones and their derivatives. Key reactions include thermal rearrangements and reductions. For example, heating 6,6-dimethylcyclohexa-2,4-dien-1-one at 120°C induces rearrangement to allyl ethers like 1-methylallyl 2,4-dimethylphenyl ether . It is also a precursor for 2,2,6-trimethylcyclohexanone, a valuable synthetic intermediate . The dimethyl substituents confer steric stability, reducing ring strain compared to simpler analogs.

Comparison with Similar Compounds

Structural and Functional Group Variations

Compound Name	Substituents/Modifications	Key Properties/Reactivity	Applications/Findings	References
6,6-Dimethylcyclohexa-2,4-dien-1-one	6,6-dimethyl	Thermally rearranges to allyl ethers; reduced via dichloromethyl intermediates	Precursor for trimethylcyclohexanone; synthetic intermediate
5,6-Dihydroxy-3,6-dimethylcyclohexa-2,4-dien-1-one	3,6-dimethyl; 5,6-dihydroxy	Keto-enol tautomerism; synthesized via SIBX oxidation of alkanols	Intermediate in polyketide synthesis (e.g., microketides)
Cyclohexa-2,4-dien-1-one	Parent structure (no substituents)	Tautomerizes with phenol; DFT studies show orientation-dependent H-transfer	Model for zeolite-mediated tautomerization studies
Desmosdumotin C	3-hydroxy-5-methoxy-4,6,6-trimethyl + cinnamoyl	Anti-Helicobacter pylori activity; complex substituents enhance bioactivity	Antimicrobial agent
Dryocrassin	Multiple butanoyl, acetyl, and hydroxyl groups	High molecular complexity; isolated from ferns	Traditional medicine (antiparasitic, anti-inflammatory)
4-Fluoro-6-hydroperoxy-6-hydroxycyclohexa-2,4-dien-1-one	4-fluoro; 6-hydroperoxy + 6-hydroxy	Electrophilic fluorination; reactive peroxide moiety	Potential oxidant or fluorinated intermediate
6-(Dichloromethyl)-3,6-dimethylcyclohexa-2,4-dien-1-one	3,6-dimethyl; 6-dichloromethyl	Derived from Reimer-Tiemann reactions; challenges in reduction	Intermediate for alicyclic ketones